Cas no 6731-53-9 (2-(4-Nitrobenzyl)malononitrile)

• Product Name: 2-(4-Nitrobenzyl)malononitrile
• CAS No: 6731-53-9
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• MDL: MFCD00231640
• CID: 1722505
• PubChem ID: 2764146
• Update Time: 2025-05-23

2-(4-Nitrobenzyl)malononitrile Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [(4-nitrophenyl)methyl]-
• 2-(4-Nitrobenzyl)malononitrile
• 2-[(4-nitrophenyl)methyl]propanedinitrile
• 6K-067
• SCHEMBL4656476
• (4-nitrobenzyl)malononitrile
• (4-nitrobenzyl)propanedinitrile
• propanedinitrile, 2-[(4-nitrophenyl)methyl]-
• J-506083
• DTXSID40377324
• 6731-53-9
• AKOS005070904
• MFCD00231640

• MDL： MFCD00231640
• Inchi： 1S/C10H7N3O2/c11-6-9(7-12)5-8-1-3-10(4-2-8)13(14)15/h1-4,9H,5H2
• InChI Key： ZDSSWGOAKPAKBU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CC(C#N)C#N)=O

Computed Properties

• Exact Mass: 201.053826475g/mol
• Monoisotopic Mass: 201.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 448.5±30.0 °C at 760 mmHg
• Flash Point: 225.1±24.6 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(4-Nitrobenzyl)malononitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(4-Nitrobenzyl)malononitrile

2-(4-Nitrobenzyl)Malononitrile: A Comprehensive Overview

2-(4-Nitrobenzyl)Malononitrile, also known by its CAS number 6731-53-9, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a malononitrile group and a nitrobenzyl substituent, exhibits intriguing chemical properties and has found applications in drug discovery, agrochemicals, and advanced materials research. Recent studies have further elucidated its potential in biochemistry and catalysis, making it a focal point for contemporary scientific exploration.

The molecular structure of 2-(4-Nitrobenzyl)Malononitrile comprises a central malononitrile moiety (CH₂(CN)₂) attached to a 4-nitrobenzyl group (C₆H₄NO₂CH₂). This combination imparts the compound with distinctive electronic properties, including high electron-deficiency due to the electron-withdrawing effects of both the cyano and nitro groups. These characteristics make it an excellent candidate for various chemical transformations, such as nucleophilic additions and cycloadditions, which are pivotal in organic synthesis.

Recent research has highlighted the role of 2-(4-Nitrobenzyl)Malononitrile in the development of novel bioactive compounds. For instance, studies have demonstrated its utility as a precursor in the synthesis of potential anticancer agents. The compound's ability to undergo metal-catalyzed cross-coupling reactions has enabled the creation of complex molecular architectures with promising pharmacological profiles. Additionally, its application in agrochemicals has been explored, with findings suggesting its potential as an efficient herbicide or fungicide.

In the realm of materials science, 2-(4-Nitrobenzyl)Malononitrile has been employed as a building block for constructing advanced polymers and coordination networks. Its high reactivity and compatibility with various functional groups make it an ideal component for designing materials with tailored properties, such as enhanced mechanical strength or improved thermal stability. Recent advancements in click chemistry have further expanded its utility in creating robust supramolecular assemblies.

The synthesis of 2-(4-Nitrobenzyl)Malononitrile typically involves multi-step processes that emphasize precision and efficiency. Common methods include nucleophilic substitution reactions or coupling techniques, often facilitated by transition metal catalysts. The optimization of these procedures has led to higher yields and better purity levels, ensuring the compound's reliability for large-scale applications.

In terms of physical properties, 2-(4-Nitrobenzyl)Malononitrile exhibits a melting point of approximately 105°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. Its UV-Vis spectrum reveals strong absorption bands indicative of conjugation within the molecule, which is crucial for applications involving light-driven reactions or photovoltaic materials.

The environmental impact of 2-(4-Nitrobenzyl)Malononitrile has also been a subject of recent investigations. Studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic environments. However, further research is required to fully understand its eco-toxicological profile and ensure sustainable practices during its production and use.

In conclusion, 2-(4-Nitrobenzyl)Malononitrile, with its unique chemical attributes and diverse applications, continues to be a cornerstone in modern chemical research. As scientific advancements unfold, this compound is poised to unlock new possibilities across multiple disciplines, solidifying its position as an essential tool in the chemist's arsenal.